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Compound of Interest

Compound Name: N-Cyano-N,O-dimethylisourea

Cat. No.: B15246568 Get Quote

Essential Safety and Handling Guide for N-Cyano-
N,O-dimethylisourea
Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for handling N-Cyano-N,O-
dimethylisourea, a compound used as an intermediate in the synthesis of pharmaceuticals

and agrochemicals.[1] Given the absence of a specific Safety Data Sheet (SDS) for N-Cyano-
N,O-dimethylisourea, this guidance is based on the safety information for the closely related

analogue, N-Cyano-N',S-dimethylisothiourea, and general safety protocols for cyano- and

isourea-containing compounds.

Hazard Summary
Based on data for the analogous compound N-Cyano-N',S-dimethylisothiourea, N-Cyano-N,O-
dimethylisourea is anticipated to be harmful if swallowed, in contact with skin, or if inhaled.[2]

[3] High-temperature decomposition may produce toxic gases.[4]

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling N-Cyano-N,O-dimethylisourea.
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Body Part PPE Recommendation Rationale & Best Practices

Hands

Unlined, chemical-resistant

gloves (e.g., Nitrile, Neoprene).

[5]

Prevents skin contact.[2]

Check gloves for holes or

leaks before use.[6] Dispose of

single-use gloves immediately

after handling the compound;

do not reuse. For extensive

handling, consider double-

gloving.

Eyes/Face
Chemical safety goggles and a

face shield.[7]

Protects against splashes and

airborne particles.[7] Safety

glasses must have side

shields.[5]

Body

Laboratory coat. For larger

quantities or risk of splashing,

a chemical-resistant apron or

coveralls (e.g., Tyvek suit) is

recommended.[5]

Protects skin and personal

clothing from contamination.[2]

Contaminated clothing should

be removed immediately and

laundered separately before

reuse.[2][6]

Respiratory

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[2] If dust

or aerosols may be generated,

a NIOSH-approved respirator

with an organic vapor/acid gas

cartridge and a dust/mist filter

is recommended.[8]

Minimizes inhalation of harmful

dust or vapors.[2] Ensure

proper fit and training for

respirator use.[6]

Feet
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls
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Ventilation: Always handle N-Cyano-N,O-dimethylisourea in a certified chemical fume hood

to minimize inhalation exposure.[2]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit readily available. The kit should contain absorbent

materials appropriate for organic compounds.

Handling the Compound
Donning PPE: Before handling, put on all required PPE as outlined in the table above.

Weighing and Transfer:

Handle as a solid to avoid generating dust. If the compound is a fine powder, use

techniques to minimize dust formation (e.g., careful scooping, not pouring from a height).

For solutions, conduct all transfers within the fume hood.

General Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly

with soap and water after handling the compound, before breaks, and at the end of the

workday.[2]

In Case of Exposure or Spill
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep up the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Do not allow the spilled material to enter drains or waterways.

Disposal Plan
Waste Collection: Collect all waste materials containing N-Cyano-N,O-dimethylisourea
(including contaminated PPE, absorbent materials from spills, and empty containers) in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of the hazardous waste through a licensed waste disposal company.

Follow all local, state, and federal regulations for chemical waste disposal.[2] Do not dispose

of it down the drain or in the regular trash.

Workflow for Handling N-Cyano-N,O-
dimethylisourea
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Caption: Workflow for the safe handling of N-Cyano-N,O-dimethylisourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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